Cas no 2171698-57-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2171698-57-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5896790
• PubChem ID: 165541706
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
• 2171698-57-8
• EN300-1500943
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H28N2O6/c1-2-3-12-22(23(29)28-14-13-26(33,16-28)24(30)31)27-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,21-22,33H,1,3,12-16H2,(H,27,32)(H,30,31)
• InChI Key： VVYSYIXFGVDVFN-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 2171698-57-8)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 2171698-57-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypyrrolidine carboxylic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve a 75% overall yield, significantly higher than previously reported methods. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain proteases involved in inflammatory pathways. Specifically, it has been shown to inhibit matrix metalloproteinases (MMPs) with an IC50 value in the low micromolar range. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). However, further in vivo studies are needed to validate these effects and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the use of this compound as a precursor for the development of peptide-based therapeutics. Its structural features, particularly the Fmoc group and the hydroxypyrrolidine ring, make it an attractive candidate for the design of peptidomimetics. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into a series of novel peptide analogs targeting G protein-coupled receptors (GPCRs). Preliminary results indicated enhanced binding affinity and selectivity compared to traditional peptide sequences.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed. Ongoing research is focusing on structural modifications to improve these properties. For instance, a team at the University of Cambridge recently reported the synthesis of analogs with improved stability in human plasma, paving the way for more robust therapeutic candidates.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 2171698-57-8) represents a versatile and promising molecule in the field of medicinal chemistry. Recent studies have highlighted its potential in protease inhibition and peptide-based drug design, while also identifying areas for further optimization. As research progresses, this compound may serve as a cornerstone for the development of new therapeutic agents targeting a range of diseases.